Cas no 2137572-98-4 (5-chloro-6-ethyl-7-methyl-2-(pentan-3-yl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-chloro-6-ethyl-7-methyl-2-(pentan-3-yl)-1,2,4triazolo1,5-apyridine
• CAS No: 2137572-98-4
• MF: C₁₄H₂₀ClN₃
• MW: 265.781702041626
• CID: 6218711
• PubChem ID: 165476291
• Update Time: 2025-06-08

5-chloro-6-ethyl-7-methyl-2-(pentan-3-yl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-6-ethyl-7-methyl-2-(pentan-3-yl)-1,2,4triazolo1,5-apyridine
• 5-chloro-6-ethyl-7-methyl-2-(pentan-3-yl)-[1,2,4]triazolo[1,5-a]pyridine
• 2137572-98-4
• EN300-1078240

• Inchi： 1S/C14H20ClN3/c1-5-10(6-2)14-16-12-8-9(4)11(7-3)13(15)18(12)17-14/h8,10H,5-7H2,1-4H3
• InChI Key： FGSSLJYBRNPRNW-UHFFFAOYSA-N
• SMILES： ClC1=C(CC)C(C)=CC2=NC(C(CC)CC)=NN21

Computed Properties

• Exact Mass: 265.1345753g/mol
• Monoisotopic Mass: 265.1345753g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-chloro-6-ethyl-7-methyl-2-(pentan-3-yl)-1,2,4triazolo1,5-apyridine

Comprehensive Overview of 5-Chloro-6-Ethyl-7-Methyl-2-(Pentan-3-yl)-1,2,4-Triazolo[1,5-a]Pyridine (CAS No. 2137572-98-4)

The compound 5-chloro-6-ethyl-7-methyl-2-(pentan-3-yl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137572-98-4) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural framework, combining a triazolopyridine core with chloro, ethyl, methyl, and pentyl substituents, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 5-chloro-6-ethyl-7-methyl-2-(pentan-3-yl)-1,2,4-triazolo[1,5-a]pyridine has surged, driven by advancements in drug discovery and material science. This compound’s CAS No. 2137572-98-4 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. Its structural complexity and functional group diversity align with current trends in fragment-based drug design and small-molecule therapeutics, making it a subject of intense study.

One of the key features of this compound is its triazolo[1,5-a]pyridine backbone, a privileged structure in medicinal chemistry. This moiety is known for its stability and ability to participate in hydrogen bonding, which enhances its binding affinity to biological targets. The addition of chloro, ethyl, and methyl groups further modulates its electronic and steric properties, enabling fine-tuning of its pharmacological profile. Such modifications are critical in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) properties, a hot topic in modern drug development.

The pentan-3-yl side chain introduces lipophilicity, which can influence the compound’s membrane permeability and bioavailability. This aspect is particularly relevant in the context of central nervous system (CNS) drug design, where lipophilicity is a key determinant of blood-brain barrier penetration. Given the growing interest in neurotherapeutics and neurodegenerative disease research, this compound’s potential applications are being explored in preclinical studies.

From a synthetic chemistry perspective, 5-chloro-6-ethyl-7-methyl-2-(pentan-3-yl)-1,2,4-triazolo[1,5-a]pyridine presents intriguing challenges and opportunities. Its synthesis often involves multi-step reactions, including cyclization and functional group transformations, which are of interest to chemists working on green chemistry and catalysis. Researchers are investigating sustainable methods to produce this compound, aligning with the global push for environmentally friendly synthesis.

In agrochemical applications, this compound’s structural features suggest potential as a pesticide or herbicide intermediate. The triazolopyridine core is known to exhibit herbicidal activity, and the addition of chloro and alkyl groups could enhance its efficacy. With the increasing demand for crop protection solutions that are both effective and environmentally benign, this compound is being evaluated for its utility in next-generation agrochemicals.

The compound’s CAS No. 2137572-98-4 is also frequently associated with searches related to patent literature and intellectual property, indicating its commercial potential. Companies and research institutions are actively filing patents covering its synthesis, derivatives, and applications, highlighting its value in competitive markets. This trend underscores the importance of innovation in chemical space and the need for novel molecular entities in various industries.

In summary, 5-chloro-6-ethyl-7-methyl-2-(pentan-3-yl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2137572-98-4) is a versatile and highly studied compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a valuable tool for researchers exploring drug discovery, green chemistry, and sustainable agriculture. As scientific and industrial interest continues to grow, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in these fields.